Cas no 313546-18-8 ((4-Cyano-2-methylphenyl)boronic acid)

(4-Cyano-2-methylphenyl)boronic acid Properties

Names and Identifiers

• (4-Cyano-2-methylphenyl)boronic acid
• 2-Methyl-4-cyanophenylboronic acid
• 4-Cyano-2-methylphenylboronic acid
• Boronic acid,B-(4-cyano-2-methylphenyl)-
• Boronic acid, (4-cyano-2-methylphenyl)-
• FT-0713861
• AMY32705
• DTXSID10584927
• A858391
• RGCVYEOTYJCNOS-UHFFFAOYSA-N
• H11811
• dimethylazelate
• (4-Cyano-2-methyl-phenyl)boronic acid
• EN300-317056
• SY029512
• (4-Cyano-2-methylphenyl)boronicacid
• SCHEMBL1277292
• AKOS015842345
• 2-Methyl-4-cyanophenylboronic acid, >=95%
• CS-0044996
• MFCD09750473
• AB51409
• 313546-18-8
• AS-55569
• DB-013142
• STL555932
• 2-Methyl-4-cyanophenylboronic acid(contains varying amounts of Anhydride)
• BBL102133
• +Expand

• MDL： MFCD09750473
• InChIKey： RGCVYEOTYJCNOS-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8BNO2/c1-6-4-7(5-10)2-3-8(6)9(11)12/h2-4,11-12H,1H3
• SMILES： CC1=C(C=CC(=C1)C#N)B(O)O

Computed Properties

• Exact Mass: 161.06500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 161.0648087g/mol
• Heavy Atom Count: 12
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• LogP: -0.45352
• PSA: 64.25000
• Refractive Index: 1.551
• Boiling Point: 376.1°C at 760 mmHg
• Melting Point: 287-305 °C
• Flash Point: 181.263°C
• Density: 1.209

(4-Cyano-2-methylphenyl)boronic acid Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Signal Word：Warning

(4-Cyano-2-methylphenyl)boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%